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Compound of Interest

Compound Name: Sodium butoxide

Cat. No.: B1592631 Get Quote

Application Notes and Protocols: Sodium tert-
butoxide
For Researchers, Scientists, and Drug Development Professionals

This document provides detailed handling and safety procedures for sodium tert-butoxide.

Adherence to these guidelines is crucial for ensuring laboratory safety and experimental

success.

Hazard Identification and Quantitative Data
Sodium tert-butoxide is a highly reactive and hazardous substance. It is a flammable solid that

is also self-heating and may catch fire.[1][2][3][4] It reacts violently with water and is corrosive,

causing severe skin burns and eye damage.[2][4][5][6] Inhalation may cause respiratory

irritation.[5]

Table 1: Quantitative Hazard Data for Sodium tert-butoxide
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Property Value

Flash Point 14 °C

Auto-ignition Temperature The substance is classified as self-heating.

Vapor Pressure < 0.000001 hPa at 20 °C

Relative Density 1.025 g/cm³ at 20 °C

Molecular Weight 96.1 g/mol

Safe Handling and Storage
2.1. Personal Protective Equipment (PPE)

When handling sodium tert-butoxide, the following PPE is mandatory:

Eye Protection: Chemical safety goggles or a face shield are required.[1][2][7] Contact

lenses should not be worn.[7]

Hand Protection: Neoprene or nitrile rubber gloves must be worn.[7] Inspect gloves for

integrity before each use.[4]

Skin and Body Protection: A flame-retardant lab coat and appropriate protective clothing are

necessary to prevent skin contact.[2][8]

Respiratory Protection: For operations that may generate dust, a NIOSH-certified dust and

mist respirator is required.[7]

2.2. Storage Requirements

Sodium tert-butoxide must be stored in a cool, dry, and well-ventilated area, away from sources

of ignition.[1][2] It is crucial to store it under an inert atmosphere, such as nitrogen or argon, in

a tightly sealed container.[7] The material is moisture-sensitive and should never be allowed to

come into contact with water during storage.[2][8] Incompatible materials to avoid include

acids, alcohols, carbon dioxide, esters, halogens, ketones, and water.[7]
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Experimental Protocol: Base-Mediated Alkylation
Reaction
This protocol outlines a general procedure for using sodium tert-butoxide as a base in an

alkylation reaction. All work must be conducted in a chemical fume hood.

Materials:

Sodium tert-butoxide

Anhydrous solvent (e.g., THF, DMF)

Substrate

Alkylating agent

Inert gas supply (Nitrogen or Argon)

Schlenk line or glovebox

Dry glassware

Procedure:

Preparation: Ensure all glassware is thoroughly dried in an oven and cooled under an inert

atmosphere. The reaction should be set up under a continuous flow of nitrogen or argon.

Reagent Addition: In a round-bottom flask equipped with a magnetic stirrer and an inert gas

inlet, add the substrate and the anhydrous solvent.

Base Addition: Slowly add the sodium tert-butoxide to the reaction mixture in portions. The

reaction may be exothermic, so control the rate of addition to maintain the desired

temperature.

Reaction: Stir the mixture at the appropriate temperature for the required amount of time to

allow for complete deprotonation.
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Alkylating Agent Addition: Slowly add the alkylating agent to the reaction mixture. Monitor the

reaction progress by a suitable analytical technique (e.g., TLC, LC-MS).

Work-up: Once the reaction is complete, quench the reaction by carefully and slowly adding

a proton source (e.g., saturated aqueous ammonium chloride). Caution: This quenching step

can be highly exothermic and may produce flammable gases.

Extraction and Purification: Proceed with standard aqueous work-up and extraction with an

appropriate organic solvent. The organic layer should be dried over an anhydrous drying

agent (e.g., sodium sulfate), filtered, and the solvent removed under reduced pressure. The

crude product can then be purified by a suitable method such as column chromatography or

recrystallization.

Emergency Procedures
4.1. Spill Cleanup

In the event of a sodium tert-butoxide spill, follow these steps:

Evacuate and Ventilate: Immediately evacuate the area and ensure it is well-ventilated.[8]

Remove all sources of ignition.[1][2]

Personal Protection: Don appropriate PPE, including respiratory protection, before re-

entering the area.[1][2]

Containment: Prevent the spill from spreading and entering drains.[1][8]

Cleanup: For small spills, cover with a dry, inert material such as sand or earth.[9] For larger

spills, use clean, non-sparking tools to collect the absorbed material into a suitable, dry, and

covered container for disposal.[7][9] Do not use water.[7][10]

Decontamination: Clean the affected area thoroughly.

4.2. Fire Fighting

Suitable Extinguishing Media: Use dry chemical powder, dry sand, or carbon dioxide.[4][7]

[10] Do not use water.[5][7][10]
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Firefighting Procedures: Firefighters should wear self-contained breathing apparatus and full

protective gear.[1][7]

4.3. First Aid

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1][8]

Skin Contact: Immediately flush the skin with plenty of water for at least 15 minutes while

removing contaminated clothing.[1][8] Seek immediate medical attention.[1][8]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[1][8] Remove contact lenses if present and

easy to do.[8] Seek immediate medical attention.[1][8]

Ingestion: Do NOT induce vomiting.[1] Rinse mouth with water.[1] Seek immediate medical

attention.[1]
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Caption: Workflow for the safe handling of sodium tert-butoxide.
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Immediate Actions
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Caption: Response procedure for a sodium tert-butoxide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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